Highly emissive, nine-coordinate enantiopure lanthanide complexes incorporating tetraazatriphenylenes as probes for DNA†

Chemical Communications Pub Date: 2002-03-25 DOI: 10.1039/B201451N

Abstract

The interaction of q = 0 Δ- and Λ-Tb and Eu complexes with poly(dAdT), poly(dGdC) and calf-thymus DNA has been examined by absorption, emission and chiroptical spectroscopy and is sensitive to complex helicity, base-pair type and the nature of the lanthanide excited state.

Graphical abstract: Highly emissive, nine-coordinate enantiopure lanthanide complexes incorporating tetraazatriphenylenes as probes for DNA
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